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Compound of Interest

Compound Name: Aminoacetonitrile bisulfate

Cat. No.: B086804

An In-depth Technical Guide to Aminoacetonitrile Bisulfate

Introduction and Historical Context

Aminoacetonitrile (HzNCH2CN), the simplest aminonitrile, is a highly reactive and unstable
colorless liquid at room temperature.[1] Its instability arises from the inherent incompatibility of
the nucleophilic amine group and the electrophilic nitrile group within the same molecule. To
mitigate this reactivity and allow for practical handling, storage, and transportation, it is
commonly converted into its more stable salt forms. The most prevalent of these are the
hydrochloride ([INCCHzNHs]*Cl~) and the bisulfate ((NCCHz2NH3]*HSO4™) salts.[1] This guide
will focus on the bisulfate form.

Historically, aminoacetonitrile gained significant attention beyond synthetic chemistry. In a
notable discovery, radio astronomy identified aminoacetonitrile in the Large Molecule Heimat, a
vast gas cloud located near the Galactic Center in the Sagittarius constellation.[1] This finding
is a crucial piece of evidence in the ongoing scientific debate regarding the cosmic abundance
and origin of glycine, a fundamental amino acid for which aminoacetonitrile is a direct
precursor.[1]

In the realm of medicinal chemistry, the aminoacetonitrile scaffold has served as the foundation
for a new class of synthetic anthelmintic compounds known as amino-acetonitrile derivatives
(AADs).[2] These compounds have shown high efficacy against parasitic nematodes, including
strains that have developed resistance to existing broad-spectrum anthelmintics, marking a
significant advancement in veterinary and potentially human medicine.[1][2]
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Physicochemical Properties

The properties of aminoacetonitrile bisulfate are summarized below. Data for the free base,

aminoacetonitrile, is included for context where relevant.

Property Value Source(s)
2-aminoacetonitrile; sulfuric

IUPAC Name _ [31[4]1[5]
acid
Glycinonitrile bisulfate,

Synonyms Aminoacetonitrile hydrogen [516]1[7]
sulfate

CAS Number 151-63-3 [3][6][8]

Molecular Formula C2HeN204S [3][6]I8]

Molecular Weight 154.15 g/mol [61[71[8]
White to yellow to light beige

Appearance ) [31[7]
crystalline powder or chunks

Melting Point 120-125 °C [7]

Purity / Assay =>97.5% (Titration with NaOH) [3]

pKa (conjugate acid)

5.34 (for Aminoacetonitrile free
base in H20)

[1]

Storage Temperature

2-8°C

[7]

Synthesis and Experimental Protocols
Industrial Synthesis

The primary industrial route to aminoacetonitrile is the reaction of glycolonitrile with ammonia.

[1]

Reaction: HOCH2CN + NH3z —» H2NCH2CN + H20
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The resulting aminoacetonitrile is typically kept in an agqueous solution and stabilized by
acidification with sulfuric acid to form the bisulfate salt, preventing self-reaction and
degradation.[9]

Caption: General synthesis and stabilization workflow for aminoacetonitrile bisulfate.

Detailed Experimental Protocol Example (Patent
JP2642466B2)

A patented method describes a high-yield synthesis of an aminoacetonitrile aqueous solution.
While this specific example uses formic acid and ammonium sulfite, it illustrates the core
reaction conditions. The formation of the bisulfate salt would be a subsequent stabilization step.

e Objective: To produce a high-yield aqueous solution of aminoacetonitrile.[10]

e Reactants:

[¢]

Aqueous ammonia (28% by weight)

[¢]

Glycolonitrile (50% by weight aqueous solution)[10]

o

Formic acid (used to pre-treat glycolonitrile)[10]

o

Ammonium sulfite monohydrate (as a stabilizer/catalyst)[10]
e Procedure:

o 492 g of 28% aqueous ammonia and 2.2 g of ammonium sulfite monohydrate are charged
into a reactor equipped with a stirrer, thermometer, and condenser. The mixture is heated
to 50°C.[10]

o Separately, 1.5 g of formic acid is added to 184 g of a 50% aqueous solution of
glycolonitrile.[10]

o The glycolonitrile/formic acid solution is continuously fed into the ammonia mixture over a
period of 1 hour, maintaining the reaction temperature at 50°C.[10]
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o After the addition is complete, the reaction is allowed to continue for an additional hour at
50°C.[10]

o Outcome: The process yields approximately 686 g of an aminoacetonitrile aqueous solution
with a concentration of 12.9%, corresponding to a 96% yield.[10] To produce the bisulfate
salt, this solution would then be carefully neutralized with sulfuric acid.

Purification Protocol

For obtaining high-purity material, a common laboratory-scale purification method is
recrystallization.

o Method: Recrystallise the aminoacetonitrile bisulfate salt from a mixture of ethanol (EtOH)
and diethyl ether (Et20).[7]

e Procedure:

Dissolve the crude aminoacetonitrile bisulfate in a minimum amount of hot ethanol.

o

[¢]

Allow the solution to cool slowly.

[¢]

Gradually add diethyl ether to the solution to induce precipitation of the purified salt.

Collect the resulting crystals (described as hygroscopic leaflets) by filtration.[7]

[e]

o

Dry the crystals under vacuum to remove residual solvents.

Applications in Research and Drug Development

Aminoacetonitrile bisulfate is a valuable intermediate in several fields.

e Precursor to Glycine: It can be hydrolyzed to produce the amino acid glycine, a fundamental
building block in biochemistry and a commercial product.[1][9]

e Heterocyclic Synthesis: As a bifunctional molecule, it is a useful starting material for the
synthesis of various nitrogen-containing heterocyclic compounds.[1]

» Anthelmintic Drug Development: The most prominent application is in the development of
Amino-Acetonitrile Derivatives (AADs). These compounds represent a new class of
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anthelmintics effective against parasitic nematodes.[1][2]

o Mechanism of Action: AADs function as nematode-specific acetylcholine (ACh) receptor
agonists. This action leads to spastic paralysis of the parasite, causing its rapid expulsion
from the host organism.[1]

Caption: Logical relationship from aminoacetonitrile to its anthelmintic application.

Safety and Handling

Aminoacetonitrile bisulfate is a toxic compound and must be handled with appropriate safety
precautions.
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Safety Information

Details

Source(s)

GHS Pictograms

GHSO06 (Skull and
Crosshones), GHS07

(Exclamation Mark)

[7]

Signal Word

Danger / Warning

[7](8]

Hazard Statements

H301: Toxic if swallowed.
H311: Toxic in contact with
skin. H331: Toxic if inhaled.
H315: Causes skin irritation.[8]
H319: Causes serious eye
irritation.[8] H335: May cause

respiratory irritation.[8]

[7]

Precautionary Statements

P261: Avoid breathing dust.[8]
P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON
CENTER or doctor.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[7]

Storage

Store in a cool, dry, well-

ventilated area between 2-8°C.

[7][11] Keep container tightly
closed and away from
incompatible substances like

strong oxidizers.[11]

Hazard Class

6.1

[7]
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Packing Group 1] [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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